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Compound of Interest

3-(Trifluoromethyl)thiophene-2-
Compound Name:
carboxylic acid

cat. No.: B1357963

CAS Number: 767337-59-7

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Trifluoromethyl)thiophene-2-carboxylic acid is a fluorinated heterocyclic compound that
belongs to the class of thiophene carboxylic acids. The presence of a trifluoromethyl group, a
key pharmacophore in medicinal chemistry, and the carboxylic acid functionality make it a
potentially valuable building block for the synthesis of novel therapeutic agents. Thiophene
derivatives, in general, are known to possess a wide range of biological activities, including
anti-inflammatory, antimicrobial, and anticancer properties. This document provides a technical
overview of the available data on 3-(Trifluoromethyl)thiophene-2-carboxylic acid.

Physicochemical Properties

The fundamental physicochemical properties of 3-(Trifluoromethyl)thiophene-2-carboxylic
acid are summarized in the table below. It is important to note that experimental data for
properties such as melting point, boiling point, and solubility are not widely reported in publicly
available literature and are often listed as "not available" by commercial suppliers.[1]
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Property Value Source
CAS Number 767337-59-7
Molecular Formula CeH3F30:2S
Molecular Weight 196.15 g/mol [2]
IUPAC Name 3-(Trifluoromethyl)thiophene-2-
carboxylic acid
Physical Form Solid
Purity Typically 295% [2]

N Store in a cool, dry, dark place
Storage Conditions [3]
(2-8°C recommended)
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Spectroscopic Data

Detailed experimental spectroscopic data for 3-(Trifluoromethyl)thiophene-2-carboxylic acid
is not readily available in peer-reviewed literature. However, commercial suppliers indicate the
availability of NMR, HPLC, and LC-MS data upon request.[3][4] This information is crucial for
the structural confirmation and purity assessment of the compound.

Synthesis

A specific, detailed experimental protocol for the synthesis of 3-(Trifluoromethyl)thiophene-2-
carboxylic acid is not described in the currently available scientific literature. However, general
synthetic strategies for substituted thiophene carboxylic acids can be considered as potential
routes. One plausible approach could involve the introduction of the trifluoromethyl group onto
a suitable thiophene precursor followed by carboxylation.

The diagram below illustrates a generalized, hypothetical synthetic pathway.
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Caption: A generalized synthetic workflow for 3-(Trifluoromethyl)thiophene-2-carboxylic
acid.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1357963?utm_src=pdf-body-img
https://www.benchchem.com/product/b1357963?utm_src=pdf-body
https://www.benchchem.com/product/b1357963?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Due to the lack of published specific synthetic procedures, a detailed experimental protocol
cannot be provided at this time. Researchers interested in the synthesis of this compound
would need to develop a method based on established organofluorine and heterocyclic
chemistry principles.

Applications in Drug Discovery and Research

While the specific biological activity of 3-(Trifluoromethyl)thiophene-2-carboxylic acid is not
yet reported, the thiophene scaffold is a well-established pharmacophore present in numerous
approved drugs. The introduction of a trifluoromethyl group can significantly enhance a
molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.

Derivatives of thiophene-2-carboxylic acid have been investigated for a variety of therapeutic
applications:

» Oncology: Some 3-arylaminothiophenic-2-carboxylic acid derivatives have been identified as
inhibitors of the fat mass and obesity-associated protein (FTO), a target in acute myeloid
leukemia.[5]

» Inflammatory Diseases: A dichlorinated benzo[b]thiophene-2-carboxylic acid derivative has
been shown to alleviate ulcerative colitis by suppressing the mTORCL1 signaling pathway.[6]

Given these precedents, 3-(Trifluoromethyl)thiophene-2-carboxylic acid represents a
valuable starting point for the design and synthesis of new chemical entities for various disease
targets. Its utility as a building block in medicinal chemistry is significant, allowing for the
generation of amides, esters, and other derivatives for biological screening.

The logical workflow for utilizing this compound in a drug discovery program is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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